Cas no 1798702-86-9 (N-(1-cyanocyclopentyl)-2-[4-(1-ethyl-1H-pyrazol-4-yl)piperidin-1-yl]acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-[4-(1-ethyl-1H-pyrazol-4-yl)piperidin-1-yl]acetamide
• CAS No: 1798702-86-9
• MF: C₁₈H₂₇N₅O
• MW: 329.439883470535
• CID: 5673983
• PubChem ID: 86773635
• Update Time: 2025-05-20

N-(1-cyanocyclopentyl)-2-[4-(1-ethyl-1H-pyrazol-4-yl)piperidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26686569
• 1798702-86-9
• AKOS034772999
• Z989588244
• N-(1-cyanocyclopentyl)-2-[4-(1-ethylpyrazol-4-yl)piperidin-1-yl]acetamide
• N-(1-cyanocyclopentyl)-2-[4-(1-ethyl-1H-pyrazol-4-yl)piperidin-1-yl]acetamide

• Inchi： 1S/C18H27N5O/c1-2-23-12-16(11-20-23)15-5-9-22(10-6-15)13-17(24)21-18(14-19)7-3-4-8-18/h11-12,15H,2-10,13H2,1H3,(H,21,24)
• InChI Key： JUYIOFXVGMRIAU-UHFFFAOYSA-N
• SMILES： O=C(CN1CCC(C2C=NN(CC)C=2)CC1)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 329.22156050g/mol
• Monoisotopic Mass: 329.22156050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyanocyclopentyl)-2-[4-(1-ethyl-1H-pyrazol-4-yl)piperidin-1-yl]acetamide

Professional Introduction to N-(1-cyanocyclopentyl)-2-[4-(1-ethyl-1H-pyrazol-4-yl)piperidin-1-yl]acetamide (CAS No. 1798702-86-9)

N-(1-cyanocyclopentyl)-2-[4-(1-ethyl-1H-pyrazol-4-yl)piperidin-1-yl]acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1798702-86-9, represents a fascinating intersection of heterocyclic chemistry and pharmacology, showcasing the potential of complex molecular architectures in drug design.

The molecular structure of N-(1-cyanocyclopentyl)-2-[4-(1-ethyl-1H-pyrazol-4-yl)piperidin-1-yl]acetamide is characterized by its intricate arrangement of functional groups, including a cyclopentyl ring, a cyanide group, and a piperidine moiety linked to an ethyl-pyrazole substituent. This unique configuration suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the synergistic effects of multiple pharmacophores. The presence of both pyrazole and piperidine rings in this compound hints at potential applications in the treatment of various diseases, particularly those involving complex signaling pathways. Pyrazole derivatives, for instance, have shown promise in anti-inflammatory and anticancer therapies, while piperidine-based compounds are often associated with central nervous system (CNS) activities.

One of the most compelling aspects of N-(1-cyanocyclopentyl)-2-[4-(1-ethyl-1H-pyrazol-4-yl)piperidin-1-yl]acetamide is its potential as a scaffold for drug discovery. The compound's structural features allow for modifications that could enhance its pharmacokinetic properties, such as solubility and bioavailability. Furthermore, the cyanide group introduces a site for further functionalization, enabling the creation of analogs with tailored biological activities.

Recent studies have highlighted the importance of cyclopentane derivatives in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit favorable pharmacological profiles. The cyclopentyl ring in N-(1-cyanocyclopentyl)-2-[4-(1-ethyl-1H-pyrazol-4-yl)piperidin-1-yl]acetamide may contribute to its binding affinity and selectivity towards specific receptors or enzymes. This is particularly relevant in the context of developing targeted therapies that minimize off-target effects.

The ethyl-pyrazole moiety is another key feature that warrants detailed investigation. Pyrazole derivatives are known for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. By incorporating this group into the molecular framework, researchers aim to harness these properties while exploring new therapeutic avenues. The combination with piperidine further enhances the compound's potential by introducing additional binding interactions with biological targets.

From a synthetic perspective, N-(1-cyanocyclopentyl)-2-[4-(1-ethyl-1H-pyrazol-4-yl)piperidin-1-yl]acetamide presents an intriguing challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in building the necessary molecular architecture efficiently.

The pharmacological evaluation of this compound is currently underway in several research laboratories. Initial studies suggest that it exhibits promising activity against certain disease models, although further research is needed to fully elucidate its mechanism of action and therapeutic potential. The compound's ability to modulate multiple biological pathways makes it an attractive candidate for treating complex disorders that involve intricate cellular processes.

In conclusion, N-(1-cyanocyclopentyl)-2-[4-(1-ethyl-1H-pyrazol-4-y)piperidin - 1 - yl]acetamide (CAS No. 1798702 - 86 - 9) represents a significant advancement in pharmaceutical research. Its unique molecular structure and diverse functional groups position it as a valuable tool for drug discovery and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.